Cas no 18637-83-7 (1,1'-Oxalyldiimidazole)

• Product Name: 1,1'-Oxalyldiimidazole
• CAS No: 18637-83-7
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD00043067
• CID: 224454
• PubChem ID: 87574196
• Update Time: 2025-04-19

1,1'-Oxalyldiimidazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Di(1H-imidazol-1-yl)ethane-1,2-dione
• 1,1 -Oxalyldiimidazole
• 1,2-di(imidazol-1-yl)ethane-1,2-dione
• 1H-Imidazole,1,1'-(1,2-dioxo-1,2-ethanediyl)bis-
• 1,1’-Oxalyldiimidazole
• 1,1'-OxalyldiiMidazole, technical
• 1H-Imidazole,1,1'-(1,2-dioxo-1,2-ethanediyl)bis
• N,N'-Oxalyldiimidazole
• oxalic acid diimidazolide
• oxalyl imidazole
• Oxalyldiimidazole
• 1,1'-OXALYLDIIMIDAZOLE
• 1,1'-Oxalyldi(1H-imidazole)
• 1,1'-OXALYLDIIMIDAZOLE, TECH.
• 1,2-Bis(1-imidazolyl)ethane-1,2-dione
• 1,2-Bis(1H-imidazole-1-yl)ethanedione
• 1,1'-Oxalyldiimidazole technical grade
• 1,1''-OXALYLDIIMIDAZOLE 95+%
• 1H-Imidazole, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis-
• NSC299886
• 1,1'-oxalyl-diimidazol
• ONRNRVLJHFFBJG-UHFFFAOYSA-N
• 1,1\\'-OXALYLDIIMIDAZOLE
• 1,2-diimidazolylethane-1,2-dione
• 4599AH
• MCULE-
• O0200
• AS-79145
• 1,2-Di(1-imidazolyl)ethane-1,2-dione
• NSC-299886
• MFCD00043067
• 1,1-oxalyldiimidazole
• NSC 299886
• DTXSID20171887
• FT-0606159
• SCHEMBL618874
• A813030
• J-011961
• 1,1/'-OXALYLDIIMIDAZOLE
• SY052195
• AKOS015837676
• 1,1'-Oxalyldiimidazole, technical grade
• bis(1H-imidazol-1-yl)ethane-1,2-dione
• CS-0204873
• 1,1'-(1,2-dioxo-1,2-ethanediyl)bis-1H-imidazole
• 1,2-di-(1H-imidazol-1-yl)ethane-1,2-dione
• F14979
• 18637-83-7
• 1-[1H-imidazol-1-yl(oxo)acetyl]-1H-imidazole
• BIS(IMIDAZOL-1-YL)ETHANE-1,2-DIONE
• 1,1'-Oxalyldiimidazole

• MDL： MFCD00043067
• Inchi： 1S/C8H6N4O2/c13-7(11-3-1-9-5-11)8(14)12-4-2-10-6-12/h1-6H
• InChI Key： ONRNRVLJHFFBJG-UHFFFAOYSA-N
• SMILES： O=C(C(N1C=NC=C1)=O)N1C=NC=C1

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 69.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.46
• Melting Point: 114-116 °C (lit.)
• Boiling Point: 441.4°Cat760mmHg
• Flash Point: 220.7°C
• Refractive Index: 1.696
• PSA: 69.78000
• LogP: 0.06020
• Sensitiveness: Sensitive to heat; Air and humidity sensitivity
• Solubility: Uncertain

1,1'-Oxalyldiimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3259 8/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：0-10°C
• Risk Phrases：R21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles